3-Chloro-2-fluoro-5-iodopyridine

• Molecular Formula: C5H2ClFIN
• Molecular Weight: 257.43 g/mol
• IUPAC Name: 3-chloro-2-fluoro-5-iodopyridine
• InChI: InChI=1S/C5H2ClFIN/c6-4-1-3(8)2-9-5(4)7/h1-2H
• InChI Key: MMHPPSVTPUEDKR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)F)I

Description

3-Chloro-2-fluoro-5-iodopyridine (C₅HClFIN) is a halogenated pyridine derivative characterized by chlorine (position 3), fluorine (position 2), and iodine (position 5) substituents. This compound is of significant interest in medicinal chemistry and materials science due to its unique electronic and steric properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers

a) 2-Chloro-5-fluoro-3-iodopyridine (CAS 823218-51-5)

• Key Differences : Halogen positions shifted (Cl at position 2, F at 5, I at 3).
• Impact : Altered electronic distribution affects nucleophilic substitution sites. The iodine at position 3 may sterically hinder reactions compared to the original compound.
• Similarity Score : 0.69 .

b) 5-Chloro-2-fluoro-4-iodopyridine (CAS 153034-86-7)

• Key Differences : Iodine at position 4 instead of 5.
• Impact : Position 4 substitution may enhance aromatic electrophilic substitution at position 3.
• Similarity Score : 0.76 .

Halogen-Substituted Analogs

a) 3-Chloro-2-fluoro-5-(trifluoromethyl)pyridine (CAS 72537-17-8)

• Key Differences : Iodine replaced with a trifluoromethyl (-CF₃) group.
• Impact :
  • Electronic Effects : -CF₃ is strongly electron-withdrawing, reducing aromatic ring electron density more than iodine.
  • Applications : Used in agrochemicals and pharmaceuticals due to metabolic stability .

b) 5-Chloro-2-fluoropyridine (CAS 1480-65-5)

• Key Differences : Lacks iodine at position 5.
• Impact :
  • Reactivity : Absence of iodine simplifies synthesis but reduces utility in Suzuki-Miyaura couplings.
  • Physical Properties : Lower molecular weight (157.55 g/mol vs. 271.44 g/mol for the target compound) .

Multi-Halogenated Pyridines

a) 2,3-Difluoro-5-chloropyridine (C₅H₂ClF₂N)

• Key Differences : Additional fluorine at position 3 instead of iodine.
• Impact : Increased electron-withdrawing effects may deactivate the ring toward electrophilic substitution .

b) 2-Chloro-5-iodopyridine (CAS 69045-79-0)

• Key Differences : Lacks fluorine at position 2.
• Impact :
  • Melting Point : 99°C (vs. unreported for the target compound).
  • Reactivity : Fluorine-free structure may favor nucleophilic attacks at position 2 .

Data Tables

Table 1: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents
3-Chloro-2-fluoro-5-iodopyridine	C₅HClFIN	271.44	N/A	Cl (3), F (2), I (5)
2-Chloro-5-iodopyridine	C₅H₃ClIN	239.44	99	Cl (2), I (5)
5-Chloro-2-fluoropyridine	C₅H₃ClFN	157.55	N/A	Cl (5), F (2)
3-Chloro-2-fluoro-5-(trifluoromethyl)pyridine	C₆HClF₄N	219.53	N/A	Cl (3), F (2), CF₃ (5)

Critical Analysis of Substituent Effects

• Iodine vs. Trifluoromethyl : Iodine enhances cross-coupling utility, while -CF₃ improves metabolic stability in drug design .
• Fluorine Addition : Fluorine at position 2 increases electronegativity, directing electrophilic substitution to position 4 .
• Positional Isomerism : Halogen arrangement significantly alters reactivity and biological target interactions (e.g., anti-HIV activity in relies on precise halogen positioning) .